Cas no 2228250-30-2 ({1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol)

{1-(2,3-Dihydro-1H-inden-1-yl)methylcyclopropyl}methanol is a cyclopropane-containing alcohol derivative featuring an indane moiety. Its unique structure, combining a rigid cyclopropyl group with a flexible indane ring, offers potential as an intermediate in organic synthesis, particularly for constructing complex frameworks in medicinal chemistry and materials science. The presence of both hydroxyl and hydrocarbon groups enables versatile functionalization, making it valuable for derivatization or as a building block in asymmetric synthesis. Its stability and well-defined stereochemistry may also support applications in chiral catalyst design or ligand development. Further research is warranted to explore its reactivity profile and utility in targeted synthetic pathways.
{1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol structure
2228250-30-2 structure
Product Name:{1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol
CAS No:2228250-30-2
MF:C14H18O
MW:202.292124271393
CID:6428444
PubChem ID:165681990
Update Time:2025-10-24

{1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol
    • EN300-1746104
    • 2228250-30-2
    • {1-[(2,3-dihydro-1H-inden-1-yl)methyl]cyclopropyl}methanol
    • Inchi: 1S/C14H18O/c15-10-14(7-8-14)9-12-6-5-11-3-1-2-4-13(11)12/h1-4,12,15H,5-10H2
    • InChI Key: AUMXTMCBAHGCHC-UHFFFAOYSA-N
    • SMILES: OCC1(CC2C3C=CC=CC=3CC2)CC1

Computed Properties

  • Exact Mass: 202.135765193g/mol
  • Monoisotopic Mass: 202.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

{1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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{1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol Related Literature

Additional information on {1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol

Recent Advances in the Study of {1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol (CAS: 2228250-30-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

In recent years, the compound {1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol (CAS: 2228250-30-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and indene-derived structure, has shown potential in various therapeutic applications, including anti-inflammatory, anticancer, and neuroprotective activities. The growing body of research on this compound underscores its versatility and the need for a comprehensive understanding of its mechanisms of action and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of {1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol derivatives. The research team employed a combination of computational modeling and in vitro assays to identify key structural features that enhance the compound's bioactivity. Their findings revealed that modifications to the cyclopropyl moiety significantly influenced the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. These insights pave the way for the design of more potent and selective derivatives.

Another groundbreaking study, featured in ACS Chemical Biology, investigated the neuroprotective effects of {1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol in models of neurodegenerative diseases. The researchers demonstrated that the compound could attenuate oxidative stress and reduce neuronal apoptosis by modulating the Nrf2-ARE signaling pathway. This discovery highlights the compound's potential as a therapeutic agent for conditions such as Alzheimer's and Parkinson's diseases, where oxidative damage plays a critical role in disease progression.

In addition to its therapeutic potential, {1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol has also been studied for its role in drug delivery systems. A recent article in Advanced Drug Delivery Reviews discussed the compound's ability to enhance the solubility and bioavailability of poorly water-soluble drugs. By incorporating the molecule into nanocarrier formulations, researchers achieved improved drug release profiles and targeted delivery to diseased tissues, offering a promising strategy for overcoming challenges in drug formulation.

Despite these advancements, challenges remain in the clinical translation of {1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol. Issues such as metabolic stability, toxicity profiles, and scalable synthesis methods need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the compound's potential and bring it closer to therapeutic applications.

In conclusion, {1-(2,3-dihydro-1H-inden-1-yl)methylcyclopropyl}methanol (CAS: 2228250-30-2) represents a promising candidate in chemical biology and pharmaceutical research. Its diverse biological activities and potential applications in drug delivery make it a compound of great interest. Continued research and development efforts will be crucial to harness its full potential and translate laboratory findings into clinical benefits.

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